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Introduction
The elusive nature of dark matter, which constitutes a significant portion of the universe's

mass-energy budget, has driven the development of diverse and innovative detection

strategies.[1] While traditional weakly interacting massive particle (WIMP) searches have yet to

yield a definitive signal, the exploration of alternative dark matter candidates and interactions

has become a critical frontier in particle physics and cosmology.[1] One such novel approach

leverages the unique nuclear properties of Tantalum-180m (¹⁸⁰ᵐTa), a long-lived nuclear

isomer, to probe for dark matter interactions that are otherwise difficult to detect.[2]

This document provides detailed application notes and experimental protocols for utilizing the

decay of ¹⁸⁰ᵐTa to constrain various dark matter models, with a particular focus on strongly

interacting and inelastic dark matter.

¹⁸⁰ᵐTa is the longest-lived known metastable state in nature, with a half-life exceeding 10¹⁶

years.[2] It exists in an excited state 77 keV above its ground state.[3] The extreme longevity of

¹⁸⁰ᵐTa is due to a large spin difference between the isomeric and ground states, which heavily
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suppresses its decay.[4] However, interactions with dark matter particles could provide the

necessary momentum transfer to de-excite the isomer, leading to the emission of a detectable

cascade of gamma rays and X-rays.[3] The observation of such a de-excitation signal, or the

lack thereof, can be used to set stringent limits on the cross-section of dark matter interactions

with atomic nuclei.[5]

Theoretical Framework: Dark Matter-Induced De-
excitation
The central premise of this method is that a collision with a dark matter particle (χ) can induce

the de-excitation of a ¹⁸⁰ᵐTa nucleus to a lower energy state, which then rapidly decays to the

ground state, releasing a characteristic gamma-ray signature.

This process is particularly sensitive to two classes of dark matter models:

Strongly Interacting Dark Matter (SIDM): In this scenario, dark matter particles have a large

cross-section for interaction with nucleons. Such particles would lose their galactic velocities

through collisions with the atmosphere and rock overburden, arriving at a deep underground

laboratory as thermalized particles.[3] While they lack the kinetic energy to produce a recoil

signal in conventional direct detection experiments, they can still possess enough

momentum to induce the de-excitation of ¹⁸⁰ᵐTa.[3]

Inelastic Dark Matter (iDM): This model posits that dark matter has an excited state (χ') with

a small mass splitting (δ) from the ground state (χ). The de-excitation of ¹⁸⁰ᵐTa can provide

the energy to up-scatter the incoming dark matter particle to its excited state (χ + N → χ' +

N). The subsequent decay of the excited nucleus (N) produces the detectable signal.

The experimental signature is the emission of gamma rays as the nucleus cascades down to

the ground state. The non-observation of these gamma rays in a well-shielded, low-background

environment can be translated into upper limits on the dark matter interaction cross-section as

a function of dark matter mass.
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Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1222186/docs?utm_src=pdf-body-img#application-notes-and-protocols-constraining-dark-matter-models-with-tantalum-180m-decay
https://www.benchchem.com/product/b1222186?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222186?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. pubs.aip.org [pubs.aip.org]

2. semanticscholar.org [semanticscholar.org]

3. Tantalum decays set limits on dark matter – Nuclear Science Division
[nuclearscience.lbl.gov]

4. ISOTOPE INFO [rogerarm.freeuk.com]

5. Nuclear Physicists Searching for Decay of Tantalum-180m | Sci.News [sci.news]

To cite this document: BenchChem. [Application Notes and Protocols: Constraining Dark
Matter Models with Tantalum-180m Decay]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1222186/docs#application-notes-and-protocols-
constraining-dark-matter-models-with-tantalum-180m-decay]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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